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Compound of Interest

Compound Name: Basimglurant

Cat. No.: B1667758 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the psychiatric adverse events associated

with Basimglurant, a negative allosteric modulator of the metabotropic glutamate receptor 5

(mGluR5).

Frequently Asked Questions (FAQs)
Q1: What is Basimglurant and its primary mechanism of action?

Basimglurant (also known as RG-7090 and RO-4917523) is an investigational drug that acts

as a potent and selective negative allosteric modulator (NAM) of the metabotropic glutamate

receptor 5 (mGluR5). By binding to an allosteric site on the mGluR5 receptor, Basimglurant
reduces the receptor's response to the excitatory neurotransmitter glutamate. This modulation

of the glutamatergic system has been explored for its therapeutic potential in various

neurological and psychiatric conditions, including Major Depressive Disorder (MDD) and

Fragile X Syndrome (FXS).

Q2: What are the most significant psychiatric adverse events observed with Basimglurant in
clinical trials?

The most notable psychiatric adverse events associated with Basimglurant have been

observed in a Phase 2 clinical trial involving adolescents and adults with Fragile X Syndrome.

In this study, a higher incidence of psychiatric disorders was reported in patients treated with

Basimglurant compared to placebo.[1][2] This included serious adverse events such as
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hallucinations and psychosis in a small number of participants.[1][2] In a Phase 2b trial for

Major Depressive Disorder, the overall incidence of psychiatric adverse events was lower, with

dizziness being the most commonly reported adverse event.[3][4]

Q3: Were there any discontinuations due to psychiatric adverse events in the clinical trials?

Yes, in the Fragile X Syndrome Phase 2 trial, there was a higher rate of discontinuation due to

psychiatric adverse events in the Basimglurant treatment arms compared to the placebo

group. Specifically, 4 patients in the 0.5 mg group and 4 patients in the 1.5 mg group

discontinued for this reason, compared to 1 patient in the placebo group.

Q4: How does the psychiatric adverse event profile of Basimglurant differ between the studied

patient populations (Fragile X Syndrome vs. Major Depressive Disorder)?

The psychiatric adverse event profile appears to be more pronounced in the Fragile X

Syndrome population. The FXS trial reported a higher incidence of psychiatric disorders,

including serious events like psychosis and hallucinations.[1][2] In contrast, the MDD trial's

most frequent adverse event was dizziness, and while some psychiatric symptoms like anxiety

and insomnia were reported, they did not emerge as the most prominent safety concerns in the

published data.

Troubleshooting Guide: Investigating Psychiatric
Adverse Events in Preclinical and Clinical Studies
This guide provides a structured approach for researchers encountering potential psychiatric

adverse events during experiments with Basimglurant.
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Psychiatric Adverse Event Observed
(e.g., behavioral changes in animal models, patient reports)

Step 1: Confirm and Characterize the Event

Is the event consistent with known psychiatric AEs of Basimglurant (e.g., psychosis, hallucinations, anxiety)?

Step 2: Evaluate Causality

Yes

Step 3: Investigate Potential Mechanisms

No, consider alternative causesIs there a temporal relationship with Basimglurant administration?

Does the event resolve upon dose reduction or discontinuation?

Yes, suggests causality

Step 4: Documentation and Reporting

No

Consider subject-specific factors (e.g., genetic predisposition, comorbidities).Evaluate for potential drug-drug interactions.

Thoroughly document all findings.

Report to relevant safety monitoring bodies.

Click to download full resolution via product page

Troubleshooting Workflow for Psychiatric Adverse Events
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Quantitative Data on Psychiatric Adverse Events
The following tables summarize the incidence of psychiatric and other relevant adverse events

from key clinical trials of Basimglurant.

Table 1: Treatment-Emergent Adverse Events in the Phase 2 Trial of Basimglurant in Fragile X

Syndrome

Adverse Event Placebo (n=63)
Basimglurant 0.5
mg (n=60)

Basimglurant 1.5
mg (n=62)

Psychiatric Disorders

Anxiety 3 (4.8%) 4 (6.7%) 5 (8.1%)

Agitation 2 (3.2%) 3 (5.0%) 4 (6.5%)

Irritability 2 (3.2%) 2 (3.3%) 3 (4.8%)

Hallucinations/Psycho

sis
0 (0%) 1 (1.7%) 2 (3.2%)

Discontinuation due to

Psychiatric AEs
1 (1.6%) 4 (6.7%) 4 (6.5%)

Data compiled from the FragXis Phase 2 study results. Note: Hallucinations/Psychosis data is

based on the report of three patients in total across the Basimglurant arms.[1][2]

Table 2: Treatment-Emergent Adverse Events (≥5% Incidence in any arm) in the Phase 2b Trial

of Basimglurant in Major Depressive Disorder

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1667758?utm_src=pdf-body
https://www.benchchem.com/product/b1667758?utm_src=pdf-body
https://www.benchchem.com/product/b1667758?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5770759/
https://www.researchgate.net/publication/319161755_Effect_of_the_mGluR5-NAM_Basimglurant_on_Behavior_in_Adolescents_and_Adults_with_Fragile_X_Syndrome_in_a_Randomized_Double-Blind_Placebo-Controlled_Trial_FragXis_Phase_2_Results
https://www.benchchem.com/product/b1667758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adverse Event Placebo (n=110)
Basimglurant 0.5
mg (n=111)

Basimglurant 1.5
mg (n=112)

Dizziness 5.5% 4.5% 23.2%

Headache 10.9% 11.7% 10.7%

Nausea 5.5% 8.1% 8.9%

Somnolence 5.5% 5.4% 7.1%

Fatigue 5.5% 3.6% 6.3%

Anxiety 4.5% 5.4% 2.7%

Insomnia 2.7% 3.6% 5.4%

Data adapted from the published results of the NCT01437657 trial in JAMA Psychiatry.[3]

Experimental Protocols
1. Phase 2 Study in Fragile X Syndrome (FragXis - NCT01750957)

Study Design: A 12-week, randomized, double-blind, placebo-controlled, parallel-group

study.[1][2]

Participants: 183 adolescents and adults (aged 14-50 years) with a confirmed FMR1 full

mutation.[1][2]

Intervention: Participants were randomized to receive one of two doses of Basimglurant
(0.5 mg or 1.5 mg) or placebo, administered orally once daily.[1][2]

Primary Efficacy Endpoint: The primary outcome measure was the change from baseline in

the Anxiety Depression and Mood Scale (ADAMS) total score at week 12.[1][2]

Safety Assessments: Safety and tolerability were monitored through the recording of adverse

events, clinical laboratory tests, vital signs, and electrocardiograms (ECGs).

2. Phase 2b Study in Major Depressive Disorder (NCT01437657)
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Study Design: A 6-week, randomized, double-blind, placebo-controlled study.[3]

Participants: 333 adult patients with a DSM-IV-TR diagnosis of Major Depressive Disorder

who had an inadequate response to their ongoing antidepressant therapy.[3]

Intervention: Patients received either Basimglurant modified-release (0.5 mg or 1.5 mg) or

placebo once daily as an adjunct to their ongoing selective serotonin reuptake inhibitor

(SSRI) or serotonin and norepinephrine reuptake inhibitor (SNRI) treatment.[3]

Primary Efficacy Endpoint: The primary outcome was the mean change from baseline in the

clinician-rated Montgomery-Åsberg Depression Rating Scale (MADRS) score at week 6.[3]

Safety Assessments: Adverse events were recorded throughout the study, along with other

safety parameters.

Visualization of Signaling Pathways
Basimglurant's Mechanism of Action at the mGluR5 Receptor

The following diagram illustrates the mechanism of Basimglurant as a negative allosteric

modulator of the mGluR5 receptor.
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Basimglurant as a Negative Allosteric Modulator of mGluR5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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